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Ensuring the safe and ethical disposal of materials from animal research is a critical component

of laboratory operations. Adherence to Institutional Animal Care and Use Committee (IACUC)

guidelines not only ensures regulatory compliance but also upholds the highest standards of

safety for personnel and the environment. This guide provides essential, step-by-step

procedures for the proper disposal of waste generated in research involving animals, with a

focus on immediate safety and logistical planning.

General Principles of IACUC-Compliant Disposal
All personnel involved in animal research must be adequately trained in the institution's specific

disposal procedures.[1] The Principal Investigator (PI) is ultimately responsible for ensuring that

all lab members are trained and adhere to the approved protocols.[2][3] Disposal methods

must comply with all relevant federal, state, and local regulations.[4][5]

A crucial first step is to consult with your institution's Environmental Health and Safety (EHS)

office or equivalent safety committee to ensure all procedures are aligned with their specific

requirements.[2][5][6] Any use of hazardous materials in animals, including biological,

chemical, or radiological agents, must be detailed in the IACUC protocol and may require

additional approvals from committees such as the Institutional Biosafety Committee (IBC) or

Radiation Safety.[5][7][8]
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The proper disposal of animal carcasses is a primary concern for IACUC. Under no

circumstances should animal carcasses be disposed of in the regular trash.[3][9]

Non-Hazardous Carcasses:

Secure Containment: Place carcasses in a leak-proof, opaque bag.[9] For very small animals

like mice, a glove that completely covers the animal may be used as an alternative.[9] It is

imperative to remove any non-tissue items such as ear tags or staples before bagging.[10]

Labeling: The bag must be clearly labeled with the IACUC protocol number, the date, the

initials of the person disposing of the carcass, and the method used to ensure death.[3]

Storage: Store the bagged carcasses in a designated and properly labeled freezer or cold

room.[3][10] These storage units should be kept clean and not become overfilled.[9]

Collection: Coordinate with the Division of Laboratory Animal Medicine (DLAM) or equivalent

animal care staff for collection and final disposal, which is typically done via incineration or a

licensed commercial medical waste disposal firm.[4][9][10]

Hazardous Carcasses (Biological, Chemical, or Radiological):

Initial Handling: For animals exposed to hazardous agents, specific procedures must be

followed.[2]

Containment: Carcasses contaminated with biological hazards are to be placed in red

biohazard bags.[2][9] For chemically or radiologically contaminated carcasses, specific

containment procedures arranged with the EHS officer are required.[2]

Labeling: Cages of animals exposed to hazardous agents must be clearly identified with a

red "hazardous agent" card, detailing the agent, dosage, and date/time of exposure.[2]

Disposal bags must also be appropriately labeled as hazardous.

Storage: Contaminated carcasses are typically stored in designated freezers, separate from

non-hazardous waste, prior to autoclaving or other specialized disposal methods.[2]

Disposal Coordination: The disposal of hazardous carcasses must be coordinated with the

EHS or Safety Office.[9] Methods may include alkaline hydrolysis for chemically or bio-

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.unomaha.edu/office-of-research-and-creative-activity/research-compliance/iacuc/iacuc-policies/policy-for-euthanasia-and-carcass-disposal.pdf
https://www.unthsc.edu/research/wp-content/uploads/sites/21/016-Carcass-Disposal-v4.pdf
https://www.unthsc.edu/research/wp-content/uploads/sites/21/016-Carcass-Disposal-v4.pdf
https://www.unthsc.edu/research/wp-content/uploads/sites/21/016-Carcass-Disposal-v4.pdf
https://research.hawaii.edu/orc/wp-content/uploads/sites/7/2022/03/Dead_Animal_and_Carcass_Disposal_SOP.pdf
https://www.unomaha.edu/office-of-research-and-creative-activity/research-compliance/iacuc/iacuc-policies/policy-for-euthanasia-and-carcass-disposal.pdf
https://www.unomaha.edu/office-of-research-and-creative-activity/research-compliance/iacuc/iacuc-policies/policy-for-euthanasia-and-carcass-disposal.pdf
https://research.hawaii.edu/orc/wp-content/uploads/sites/7/2022/03/Dead_Animal_and_Carcass_Disposal_SOP.pdf
https://www.unthsc.edu/research/wp-content/uploads/sites/21/016-Carcass-Disposal-v4.pdf
https://www.research.ucsb.edu/sites/default/files/policies/iacuc/ucsbeuthanasiaoflaboratoryanimals.pdf
https://www.unthsc.edu/research/wp-content/uploads/sites/21/016-Carcass-Disposal-v4.pdf
https://research.hawaii.edu/orc/wp-content/uploads/sites/7/2022/03/Dead_Animal_and_Carcass_Disposal_SOP.pdf
https://www.uwlax.edu/iacuc/use-of-hazardous-agents-in-live-animals/
https://www.uwlax.edu/iacuc/use-of-hazardous-agents-in-live-animals/
https://www.unthsc.edu/research/wp-content/uploads/sites/21/016-Carcass-Disposal-v4.pdf
https://www.uwlax.edu/iacuc/use-of-hazardous-agents-in-live-animals/
https://www.uwlax.edu/iacuc/use-of-hazardous-agents-in-live-animals/
https://www.uwlax.edu/iacuc/use-of-hazardous-agents-in-live-animals/
https://www.unthsc.edu/research/wp-content/uploads/sites/21/016-Carcass-Disposal-v4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


hazardous carcasses.[10]

A secondary physical method must be performed to ensure irreversible death before carcass

disposal.[3][4][11][12] Common approved methods include bilateral thoracotomy,

exsanguination, and removal of vital organs.[3]

Waste Stream Disposal Summary
The following table summarizes the general disposal streams for various types of waste

generated during animal research. Note that specific institutional procedures may vary.
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Waste Type Containment Labeling Storage Final Disposal

Non-Hazardous

Animal

Carcasses

Opaque, leak-

proof bags.[9]

IACUC protocol

#, date, initials,

method of death

confirmation.[3]

Designated,

labeled

freezer/cold

room.[3]

Incineration or

licensed medical

waste disposal.

[4][10]

Biologically

Hazardous

Waste

(carcasses,

bedding, etc.)

Red biohazard

bags.[2]

Universal

biohazard

symbol, IACUC

protocol #, PI

contact.[2]

Designated

biohazard

freezer or

collection bins.[2]

[9]

Autoclaving

followed by

incineration or as

directed by EHS.

[2]

Chemically

Hazardous

Waste

(carcasses,

contaminated

materials)

As directed by

EHS; may

require specific

chemical waste

containers.[2]

Chemical name,

hazard warnings,

IACUC protocol

#.

Designated

hazardous

chemical waste

storage area.

Coordinated with

EHS for

specialized

disposal (e.g.,

alkaline

hydrolysis).[2]

[10]

Radiological

Waste

(carcasses,

contaminated

materials)

As directed by

Radiation Safety

Officer; lead-

lined containers

may be

necessary.

Radiation

symbol, isotope,

activity level,

date.

Secure,

designated

radioactive waste

storage area.

Managed by the

Radiation Safety

Office according

to regulations.

Sharps (needles,

scalpels)

Puncture-proof

sharps

containers.

Biohazard or

cytotoxic symbol

as appropriate.

Secure location

within the lab

prior to

collection.

Collection by

EHS or approved

medical waste

vendor.

Experimental Protocols for Ensuring Proper
Disposal
While specific experimental methodologies are vast and varied, the following protocol outlines

the key decision points and actions required for proper waste disposal at the conclusion of an
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animal study.

Protocol: Post-Experiment Waste Segregation and Disposal

Euthanasia and Confirmation of Death:

Euthanize animals according to the IACUC-approved method specified in the protocol.[3]

Perform a secondary physical method to ensure death is irreversible (e.g., thoracotomy,

cervical dislocation).[3][11]

Hazard Assessment:

Determine if the carcass or any associated materials (bedding, sharps, etc.) are

contaminated with biological, chemical, or radiological hazards as defined in the approved

protocol.[13]

Waste Segregation:

Non-Hazardous: If no hazardous agents were used, proceed with standard carcass

disposal procedures.

Hazardous: If hazardous agents were used, segregate waste into appropriate streams

(biohazard, chemical, radiological).

Containment and Labeling:

Place waste into the correct, color-coded bags or containers.

Attach all required labels, ensuring information is complete and legible.

Temporary Storage:

Transport contained waste to the designated temporary storage location (e.g., carcass

freezer, hazardous waste accumulation area).

Documentation and Notification:
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Log the disposal in laboratory records.

If required by the institution, notify animal care staff or EHS of the waste awaiting pickup.

IACUC Disposal Workflow
The following diagram illustrates the decision-making process for proper waste disposal in an

animal research facility.
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Caption: IACUC Waste Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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